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molecular formula C14H18O2 B8622713 2-Naphthol Ether

2-Naphthol Ether

Cat. No. B8622713
M. Wt: 218.29 g/mol
InChI Key: PORZVXCDNIUCRS-UHFFFAOYSA-N
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Patent
US07217424B2

Procedure details

To a four neck round bottom flask fitted with nitrogen inlet, mechanical stirrer, temperature probe and condenser is charged 1100.40 g (1.84 moles) of the Alkoxylate from example 15 and 499.60 g (1.76 moles) of Stearic Acid. A catalytic amount of Methanesulfonic Acid (1.6 g) is charged and the reaction mixture is heated to 220° C. under nitrogen sparge. The reaction is monitored by measuring the acid value to an AV of preferably less than 5. Once the AV is reached, the temperature is cooled to 85° C. and the catalyst is neutralized with an equivalent molar amount of 45% KOH and washed once with water. The reaction is dried under vacuum yielding the desired product.
Name
Alkoxylate
Quantity
1100.4 g
Type
reactant
Reaction Step One
Name
Stearic Acid
Quantity
499.6 g
Type
reactant
Reaction Step One
Name
Methanesulfonic Acid
Quantity
1.6 g
Type
reactant
Reaction Step Two
Name
desired product

Identifiers

REACTION_CXSMILES
[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][C:2]=1[OH:11].CCOCC.[C:17](O)(=[O:35])[CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH3:34].CS(O)(=O)=O>>[C:17]([O:11][C:2]1[CH:3]=[CH:4][C:5]2[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=2)[CH:1]=1)(=[O:35])[CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH3:34] |f:0.1|

Inputs

Step One
Name
Alkoxylate
Quantity
1100.4 g
Type
reactant
Smiles
C1=C(C=CC2=CC=CC=C12)O.CCOCC
Name
Stearic Acid
Quantity
499.6 g
Type
reactant
Smiles
C(CCCCCCCCCCCCCCCCC)(=O)O
Step Two
Name
Methanesulfonic Acid
Quantity
1.6 g
Type
reactant
Smiles
CS(=O)(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
220 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a four neck round bottom flask fitted with nitrogen inlet, mechanical stirrer
CUSTOM
Type
CUSTOM
Details
sparge
TEMPERATURE
Type
TEMPERATURE
Details
the temperature is cooled to 85° C.
WASH
Type
WASH
Details
washed once with water
CUSTOM
Type
CUSTOM
Details
The reaction is dried under vacuum

Outcomes

Product
Name
desired product
Type
product
Smiles
C(CCCCCCCCCCCCCCCCC)(=O)OC1=CC2=CC=CC=C2C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.